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Compound of Interest

Compound Name: Trimidox hydrochloride

Cat. No.: B1662421

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed experimental protocols for the in vitro evaluation of
Trimidox hydrochloride, a compound identified as 3,4,5-trihydroxybenzamidoxime, a potent
ribonucleotide reductase inhibitor. This document outlines methodologies for assessing its
cytotoxic, antioxidant, and anti-inflammatory properties.

Overview of Trimidox Hydrochloride (3,4,5-
trihydroxybenzamidoxime)

Trimidox (3,4,5-trihydroxybenzamidoxime) is a ribonucleotide reductase inhibitor that has
shown potential as an anti-neoplastic and anti-inflammatory agent. Its mechanism of action
involves the inhibition of the rate-limiting enzyme in the de novo synthesis of deoxynucleoside
triphosphates, which is crucial for DNA synthesis and repair. This activity leads to the induction
of apoptosis in cancer cells and the suppression of T-cell proliferation and inflammatory
cytokine production. The phenolic structure of Trimidox also suggests potential antioxidant
activity through free radical scavenging.

Experimental Protocols
Assessment of Cytotoxicity

This protocol details the determination of the cytotoxic effects of Trimidox hydrochloride on a
human cancer cell line using a colorimetric MTT assay.
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Experimental Workflow for Cytotoxicity Assessment

Cell Culture Treatment MTT Assay

Seed HL-60 cells in 96-well plate ——#> Incubate for 24 hours ——#=  Add varying concentrations of Trimidox ——#= Incubate for 24-72 hours ——#= Add MTT solution ——#= Incubate for 4 hours ——# Add solubilization sol

lution ——> Measure absorbance at 570 nm

T-Cell Proliferation

Inflammatory Cytokine Production
(e.g., IL-2, IFN-y)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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